Deoxyadenylyl-(3'-5')-deoxycytidylyl-(3'-5')-deoxyadenosine
Overview
Description
Deoxyadenylyl-(3'-5')-deoxycytidylyl-(3'-5')-deoxyadenosine, also known as Deoxyadenylyl-(3'-5')-deoxycytidylyl-(3'-5')-deoxyadenosine, is a useful research compound. Its molecular formula is C29H37N13O14P2 and its molecular weight is 853.6 g/mol. The purity is usually 95%.
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properties
CAS RN |
70419-16-8 |
|---|---|
Product Name |
Deoxyadenylyl-(3'-5')-deoxycytidylyl-(3'-5')-deoxyadenosine |
Molecular Formula |
C29H37N13O14P2 |
Molecular Weight |
853.6 g/mol |
IUPAC Name |
[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-[[1-[(2S,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]-2-[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-phosphonooxyoxolan-2-yl]ethoxy]methyl]oxolan-3-yl] dihydrogen phosphate |
InChI |
InChI=1S/C29H37N13O14P2/c30-18-1-2-40(29(44)39-18)20-6-15(56-58(48,49)50)17(53-20)7-51-16(24-12(43)3-19(54-24)41-10-37-22-25(31)33-8-35-27(22)41)4-13-14(55-57(45,46)47)5-21(52-13)42-11-38-23-26(32)34-9-36-28(23)42/h1-2,8-17,19-21,24,43H,3-7H2,(H2,30,39,44)(H2,31,33,35)(H2,32,34,36)(H2,45,46,47)(H2,48,49,50)/t12-,13+,14-,15-,16?,17+,19+,20+,21+,24-/m0/s1 |
InChI Key |
YAKLLFOEUQFXLI-PQKNJGAISA-N |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)C(C[C@@H]4[C@H](C[C@@H](O4)N5C=NC6=C(N=CN=C65)N)OP(=O)(O)O)OC[C@@H]7[C@H](C[C@@H](O7)N8C=CC(=NC8=O)N)OP(=O)(O)O)O |
SMILES |
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)C(CC4C(CC(O4)N5C=NC6=C(N=CN=C65)N)OP(=O)(O)O)OCC7C(CC(O7)N8C=CC(=NC8=O)N)OP(=O)(O)O)O |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)C(CC4C(CC(O4)N5C=NC6=C(N=CN=C65)N)OP(=O)(O)O)OCC7C(CC(O7)N8C=CC(=NC8=O)N)OP(=O)(O)O)O |
synonyms |
d(ApCpA) deoxyadenylyl-(3'-5')-deoxycytidylyl-(3'-5')-deoxyadenosine |
Origin of Product |
United States |
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